Cas no 75567-85-0 (Methyl 3-(4-cyanophenyl)propanoate)

Methyl 3-(4-cyanophenyl)propanoate structure
75567-85-0 structure
Product name:Methyl 3-(4-cyanophenyl)propanoate
CAS No:75567-85-0
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD19440756
CID:559009
PubChem ID:14218717

Methyl 3-(4-cyanophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(4-cyanophenyl)propanoate
    • Methyl3-(4-cyanophenyl)propionate
    • Benzenepropanoic acid,4-cyano-, methyl ester
    • 4-Cyanobenzenepropanoic acid methyl ester
    • Methyl 3-(4-cyanophenyl)propionate
    • methyl3-(4-cyanophenyl)propanoate
    • 75567-85-0
    • methyl p-cyano-dihydrocinnamate
    • JPRNCCUCPOZUDK-UHFFFAOYSA-N
    • SCHEMBL1338556
    • CS-0227163
    • 3-(4-Cyanophenyl)propanoic acid methyl ester
    • DTXSID20557526
    • A898141
    • F87558
    • FT-0721189
    • MFCD19440756
    • AKOS016012172
    • AMY4860
    • DB-074992
    • MDL: MFCD19440756
    • Inchi: InChI=1S/C11H11NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-7H2,1H3
    • InChI Key: JPRNCCUCPOZUDK-UHFFFAOYSA-N
    • SMILES: COC(=O)CCC1=CC=C(C=C1)C#N

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 50.1Ų
  • Surface Charge: 0

Experimental Properties

  • Density: 1.11
  • Boiling Point: 307 ºC
  • Flash Point: 143 ºC

Methyl 3-(4-cyanophenyl)propanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR005BHC-250mg
methyl 3-(4-cyanophenyl)propanoate
75567-85-0 98%
250mg
$64.00 2025-02-13
A2B Chem LLC
AC47060-500mg
Methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95%
500mg
$137.00 2024-04-19
Ambeed
A213284-100mg
Methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95+%
100mg
$43.0 2024-04-17
Ambeed
A213284-1g
Methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95+%
1g
$144.0 2024-04-17
A2B Chem LLC
AC47060-5g
Methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95+%
5g
$565.00 2024-04-19
A2B Chem LLC
AC47060-100mg
Methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95%
100mg
$56.00 2024-04-19
Ambeed
A213284-5g
Methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95+%
5g
$507.0 2024-04-17
eNovation Chemicals LLC
Y0978519-10g
methyl 3-(4-cyanophenyl)propanoate
75567-85-0 95%
10g
$980 2025-02-24

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Amadis Chemical Company Limited
(CAS:75567-85-0)Methyl 3-(4-cyanophenyl)propanoate
A898141
Purity:99%
Quantity:5g
Price ($):456.0